Cas no 915924-20-8 (2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid)

• Product Name: 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid
• CAS No: 915924-20-8
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD08691521
• CID: 875460
• PubChem ID: 45791065
• Update Time: 2025-06-14

2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-1-(3-METHYL-2-THIENYL)CYCLOPROPANECARBOXYLIC ACID
• 2,2-dimethyl-1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• 2,2-Dimethyl-1-(3-methylthiophen-2-yl)cyclopropanecarboxylic acid
• 2,2-DIFLUOROPROPIONIC ACID
• 2,2-Dimethyl-1-(3-methylthiophen-2-yl)cyclopropanecarboxylicacid
• MFCD08691521
• CS-0279777
• AKOS006338111
• DTXSID90672396
• EN300-1827811
• 915924-20-8
• CHEMBRDG-BB 4011345
• BS-38603
• 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid

• MDL： MFCD08691521
• Inchi： 1S/C11H14O2S/c1-7-4-5-14-8(7)11(9(12)13)6-10(11,2)3/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： MBENFHWSVWYQDX-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 210.07100
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 330.1±30.0 °C at 760 mmHg
• Flash Point: 153.5±24.6 °C
• PSA: 65.54000
• LogP: 2.80880
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid

Recent Advances in the Study of 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid (CAS: 915924-20-8)

The compound 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid (CAS: 915924-20-8) has recently gained significant attention in chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique thiophene-containing structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits notable inhibitory effects against several cytochrome P450 enzymes, particularly CYP2C9 and CYP2C19 isoforms. The research team utilized molecular docking simulations to elucidate the binding interactions, revealing that the cyclopropane ring and thiophene moiety play crucial roles in enzyme inhibition. These findings suggest potential applications in drug-drug interaction studies and metabolic pathway modulation.

In the field of agrochemical research, a recent patent application (WO2023056121) disclosed novel derivatives of 915924-20-8 with enhanced insecticidal activity. The structural modifications primarily involved substitutions at the carboxylic acid position, yielding compounds with improved stability and bioavailability. Field trials showed remarkable efficacy against resistant strains of agricultural pests, positioning these derivatives as potential next-generation crop protection agents.

Pharmaceutical researchers have also explored the compound's potential in neurological disorders. A 2024 preclinical study demonstrated that specific enantiomers of 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid exhibit selective modulation of GABA_A receptors. The (R)-enantiomer showed particularly promising anxiolytic effects without the sedative side effects commonly associated with benzodiazepines, suggesting a potential novel mechanism for anxiety treatment.

The synthesis and scale-up of 915924-20-8 have seen significant advancements. A recent publication in Organic Process Research & Development described a novel continuous-flow synthesis method that improved yield from 68% to 92% while reducing reaction time from 48 hours to just 6 hours. This technological breakthrough addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation of this compound.

Ongoing clinical research is investigating the compound's potential as a biomarker for certain metabolic disorders. Preliminary results from a multicenter study indicate that urinary levels of specific metabolites derived from 2,2-dimethyl-1-(3-methyl-2-thienyl)cyclopropanecarboxylic Acid correlate strongly with disease progression in type 2 diabetes patients, suggesting potential diagnostic applications.

Future research directions for this compound include exploration of its anti-inflammatory properties, particularly its effects on the NLRP3 inflammasome pathway, as well as investigation of its potential in combination therapies for resistant bacterial infections. The unique structural features of 915924-20-8 continue to make it a valuable scaffold for medicinal chemistry optimization and drug discovery efforts.